Cas no 98-83-9 (α-Methylstyrene)

α-Methylstyrene structure
α-Methylstyrene structure
α-Methylstyrene
98-83-9
C9H10
118.176
MFCD00008859
34982
7407

α-Methylstyrene Properties

Names and Identifiers

    • Alpha-Methylstyrene
    • 2-PHENYL-1-PROPENE
    • 2-PHENYLPROPENE
    • A-METHYL STYRENE
    • AMS
    • ISOPROPENYLBENZENE
    • (1-methylethenyl)-benzen
    • (1-Methylethenyl)benzene
    • (1-methyl-ethenyl)-benzene
    • 1-methyl-1-phenylethene
    • 1-Methyl-1-phenylethylene
    • 1-methylethenyl-Benzene
    • 1-methylethenylbenzine
    • 1-methylethylenebenzene
    • 1-Phenyl-1-methylethylene
    • 1-Propene, 2-phenyl-
    • 2-phenyl-1-propen
    • 2-Phenyl-2-propene
    • 2-Phenylpropylene
    • alpha-methyl
    • alpha-Methylstyrene (stabilized with TBC)
    • α-Methylstyrene
    • α-Methylstyrene monomer
    • 1-methyl-1-phenyl-ethylene
    • 2-methyl-2-phenylethene
    • Isopropenylbenzene (stabilized with TBC)
    • 2-Phenyl-1-propene (stabilized with TBC)
    • Benzene,isopropenyl- (7CI)
    • Styrene, a-methyl- (8CI)
    • 1-Methylvinyl benzene
    • Methylstyrene
    • NSC 9400
    • a-Methylstyrol
    • a-Methylvinylbenzene
    • b-Phenylpropylene
    • a-Methylstyrene
    • +Expand
    • MFCD00008859
    • XYLMUPLGERFSHI-UHFFFAOYSA-N
    • 1S/C9H10/c1-8(2)9-6-4-3-5-7-9/h3-7H,1H2,2H3
    • C=C(C)C1=CC=CC=C1
    • 969405

Computed Properties

  • 118.07800
  • 0
  • 0
  • 1
  • 9
  • 96.6
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0

Experimental Properties

  • 2.71970
  • 0.00000
  • n20/D 1.538(lit.)
  • Insoluble
  • 162°C(lit.)
  • -23°C(lit.)
  • 2.1 mmHg ( 20 °C)
  • Fahrenheit: 114.8 ° f
    Celsius: 46 ° c
  • 560mg/l
  • Colorless liquid, with pungent odor, polymerized upon heating, and flammable.
  • 5-6 (500g/l, H2O)
  • It is miscible with ethanol, acetone, carbon tetrachloride, benzene and chloroform, but insoluble in water.
  • 0.909 g/mL at 25 °C(lit.)

α-Methylstyrene Security Information

  • GHS02 GHS02 GHS07 GHS07 GHS09 GHS09
  • WL5075300
  • 2
  • 3
  • S61
  • III
  • R10; R36/37; R51/53
  • Xi Xi N N
  • UN 2303 3/PG 3
  • H226,H319,H335,H411
  • P261,P273,P305+P351+P338
  • dangerous
  • 2-8°C
  • III
  • 10-36/37-51/53
  • Warning
  • Yes
  • 0.9-6.6%(V)
  • 3

α-Methylstyrene Customs Data

  • 2902909090

  • China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

α-Methylstyrene Synthesis

Synthetic Circuit 1

8068-05-1 8068-05-1
98-83-9 98-83-9
4748-78-1 4748-78-1
4170-90-5 4170-90-5
2722-36-3 2722-36-3
933-98-2 933-98-2
768-59-2 768-59-2
622-96-8 622-96-8
589-18-4 589-18-4
122-97-4 122-97-4
122-03-2 122-03-2
108-88-3 108-88-3
106-42-3 106-42-3
104-87-0 104-87-0
100-52-7 100-52-7
100-51-6 100-51-6
95-47-6 95-47-6
Reaction Conditions
1.1 Catalysts: Molybdenum carbide (Mo2C) Solvents: Ethanol ;  3 h, 280 °C
Reference
Supported β-Mo2C on Carbon Materials for Kraft Lignin Decomposition into Aromatic Monomers in Ethanol
Wu, Kejing; Wang, Junbo; Zhu, Yingming ; Wang, Xueting; Yang, Chunyan; et al, Industrial & Engineering Chemistry Research, 2019, 58(28), 12602-12610

Synthetic Circuit 2

100-42-5 100-42-5
98-83-9 98-83-9
98-83-9 98-83-9
100-42-5 100-42-5
Reaction Conditions
1.1 Reagents: p-Xylene ,  Oxygen Catalysts: tert-Butyl chloride ,  Indium tribromide Solvents: p-Xylene ,  Diisopropyl ether ;  overnight, 60 °C
1.2 Reagents: Calcium carbonate ;  rt
Reference
Indium(III) halides as exceptionally active, water-tolerant catalysts for cationic polymerization of styrenics
Bompart, Marc; Vergnaud, Jerome; Strub, Henri; Carpentier, Jean-Francois, Polymer Chemistry (2011, Polymer Chemistry (2011), 2(8), 1638-1640 | Language: English, Database: CAplus, 1638-1640 | Language: English, Database: CAplus

Synthetic Circuit 3

100-42-5 100-42-5
98-83-9 98-83-9
98-83-9 98-83-9
100-42-5 100-42-5
Reaction Conditions
1.1 Catalysts: Diphenylzinc ,  Cyclopentadienyltitanium trichloride ,  Poly[oxy(methylaluminio)] Solvents: Toluene ;  6 h, 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Methanol
Reference
Further Studies on Homo- and Copolymerization of Styrene through Metallocenic Initiator Systems
Rabagliati, Franco M.; Perez, Monica A.; Rodriguez, Francisco J.; Cancino, Rodrigo A.; Crispel, Nocolas; et al, Macromolecular Symposia (2011, Macromolecular Symposia (2011), 304, 33-39 | Language: English, Database: CAplus, 33-39 | Language: English, Database: CAplus

α-Methylstyrene Raw materials

α-Methylstyrene Preparation Products

α-Methylstyrene Related Literature

Related Categories

98-83-9 (α-Methylstyrene) Related Products